Cas no 2138148-93-1 (4-bromo-2-(3-oxomorpholin-4-yl)benzoic acid)

• Product Name: 4-bromo-2-(3-oxomorpholin-4-yl)benzoic acid
• CAS No: 2138148-93-1
• MF: C₁₁H₁₀BrNO₄
• MW: 300.105402469635
• CID: 5840941
• PubChem ID: 165799832
• Update Time: 2025-06-08

4-bromo-2-(3-oxomorpholin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(3-oxomorpholin-4-yl)benzoic acid
• EN300-1086015
• 2138148-93-1

• Inchi： 1S/C11H10BrNO4/c12-7-1-2-8(11(15)16)9(5-7)13-3-4-17-6-10(13)14/h1-2,5H,3-4,6H2,(H,15,16)
• InChI Key： KEAOCGAZRXQPHR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)N1C(COCC1)=O

Computed Properties

• Exact Mass: 298.97932g/mol
• Monoisotopic Mass: 298.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-bromo-2-(3-oxomorpholin-4-yl)benzoic acid

Professional Introduction to 4-bromo-2-(3-oxomorpholin-4-yl)benzoic Acid (CAS No. 2138148-93-1)

4-bromo-2-(3-oxomorpholin-4-yl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 2138148-93-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a bromine substituent at the fourth position and a morpholine oxide moiety at the second position. These structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The significance of 4-bromo-2-(3-oxomorpholin-4-yl)benzoic acid lies in its potential as a key intermediate in the synthesis of various pharmacologically active molecules. The presence of both bromine and morpholine oxide functional groups makes it a versatile building block for constructing more complex chemical entities. In recent years, there has been a growing interest in exploring the pharmacological properties of benzoic acid derivatives, particularly those incorporating morpholine scaffolds, due to their reported biological activities such as anti-inflammatory, analgesic, and antioxidant effects.

Recent studies have highlighted the importance of 4-bromo-2-(3-oxomorpholin-4-yl)benzoic acid in the development of novel therapeutic agents. For instance, researchers have demonstrated its utility in synthesizing compounds that exhibit inhibitory activity against specific enzymes and receptors involved in various disease pathways. One notable area of research has been its application in the design of molecules targeting inflammatory disorders. The morpholine oxide moiety, in particular, has been shown to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the inflammatory response.

In addition to its role in anti-inflammatory applications, 4-bromo-2-(3-oxomorpholin-4-yl)benzoic acid has also been investigated for its potential in other therapeutic domains. For example, preliminary studies suggest that derivatives of this compound may possess anticancer properties by interfering with key signaling pathways involved in tumor growth and progression. The bromine substituent, known for its ability to enhance binding affinity and metabolic stability, plays a crucial role in optimizing the pharmacokinetic profiles of these derivatives.

The synthesis of 4-bromo-2-(3-oxomorpholin-4-yl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of appropriately substituted benzoic acids followed by nucleophilic substitution with morpholine oxide. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve the efficiency of these synthetic processes. The growing demand for this compound has led to advancements in synthetic methodologies, making it more accessible for industrial-scale production.

The pharmacological evaluation of 4-bromo-2-(3-oxomorpholin-4-yl)benzoic acid and its derivatives has revealed promising results in preclinical studies. These studies have demonstrated that certain analogs exhibit significant potency and selectivity against target proteins, making them attractive candidates for further development into clinical drugs. Moreover, the structural flexibility offered by this compound allows for modifications that can fine-tune its biological activity, solubility, and other pharmacokinetic parameters.

In conclusion, 4-bromo-2-(3-oxomorpholin-4-yl)benzoic acid (CAS No. 2138148-93-1) represents a valuable asset in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug synthesis, coupled with its demonstrated biological activities, positions it as a compound of considerable interest for future drug development efforts. As research continues to uncover new applications and refine synthetic methodologies, the significance of this compound is expected to grow further within the pharmaceutical industry.